Cas no 2161345-20-4 (Indolizin-5-ylboronic acid)

• Product Name: Indolizin-5-ylboronic acid
• CAS No: 2161345-20-4
• MF: C₈H₈BNO₂
• MW: 160.965621948242
• CID: 6838022
• PubChem ID: 134691860
• Update Time: 2025-03-24

Indolizin-5-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2161345-20-4
• Indolizin-5-ylboronic acid

• Inchi： 1S/C8H8BNO2/c11-9(12)8-5-1-3-7-4-2-6-10(7)8/h1-6,11-12H
• InChI Key： DUMLLEBNDXEALX-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC2=CC=CN21)O

Computed Properties

• Exact Mass: 161.0648087Da
• Monoisotopic Mass: 161.0648087Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.9Ų